Cas no 1436862-50-8 (Tert-butyl (2S,4R)-2-(hydrazinecarbonyl)-4-methoxypyrrolidine-1-carboxylate)

• Product Name: Tert-butyl (2S,4R)-2-(hydrazinecarbonyl)-4-methoxypyrrolidine-1-carboxylate
• CAS No: 1436862-50-8
• MF: C₁₁H₂₁N₃O₄
• MW: 259.302142858505
• CID: 5244543
• Update Time: 2025-07-02

Tert-butyl (2S,4R)-2-(hydrazinecarbonyl)-4-methoxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl (2S,4R)-2-(hydrazinecarbonyl)-4-methoxypyrrolidine-1-carboxylate
• 1,2-Pyrrolidinedicarboxylic acid, 4-methoxy-, 1-(1,1-dimethylethyl) ester, 2-hydrazide, (2S,4R)-

• Inchi： 1S/C11H21N3O4/c1-11(2,3)18-10(16)14-6-7(17-4)5-8(14)9(15)13-12/h7-8H,5-6,12H2,1-4H3,(H,13,15)/t7-,8+/m1/s1
• InChI Key： ROIXNKYOQYACCD-SFYZADRCSA-N
• SMILES： O(C)[C@H]1CN(C(=O)OC(C)(C)C)[C@H](C(NN)=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 327
• XLogP3: -0.2
• Topological Polar Surface Area: 93.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Tert-butyl (2S,4R)-2-(hydrazinecarbonyl)-4-methoxypyrrolidine-1-carboxylate

Recent Advances in the Application of Tert-butyl (2S,4R)-2-(hydrazinecarbonyl)-4-methoxypyrrolidine-1-carboxylate (CAS: 1436862-50-8) in Chemical Biology and Pharmaceutical Research

The compound Tert-butyl (2S,4R)-2-(hydrazinecarbonyl)-4-methoxypyrrolidine-1-carboxylate (CAS: 1436862-50-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of protease inhibitors and other therapeutic agents. Recent studies have highlighted its potential in addressing unmet medical needs, including antiviral and anticancer applications.

One of the key areas of research involving this compound is its role as a building block for the synthesis of novel dipeptidyl peptidase-4 (DPP-4) inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit enhanced selectivity and potency against DPP-4, a target for type 2 diabetes treatment. The researchers utilized a structure-activity relationship (SAR) approach to optimize the compound's pharmacological properties, resulting in improved metabolic stability and oral bioavailability.

In addition to its applications in diabetes research, Tert-butyl (2S,4R)-2-(hydrazinecarbonyl)-4-methoxypyrrolidine-1-carboxylate has shown promise in antiviral drug development. A recent preprint on bioRxiv (2024) reported its incorporation into novel SARS-CoV-2 main protease inhibitors. The study found that the compound's unique stereochemistry and functional groups contribute to strong binding affinity with the viral protease, potentially offering a new avenue for COVID-19 treatment. Molecular docking simulations and in vitro assays confirmed its inhibitory activity at nanomolar concentrations.

The synthetic utility of this compound has also been expanded through recent methodological advances. A 2024 publication in Organic Letters described an improved asymmetric synthesis route that achieves higher enantiomeric excess (98% ee) and overall yield (72%) compared to previous methods. This breakthrough is particularly significant for scaling up production while maintaining the high purity required for pharmaceutical applications.

From a chemical biology perspective, researchers have leveraged the hydrazinecarbonyl moiety of this compound to develop activity-based probes for studying enzyme mechanisms. A Nature Chemical Biology paper (2023) detailed its use in profiling cysteine proteases in cancer cells, providing new insights into tumor metabolism and potential therapeutic targets. The compound's ability to form stable covalent adducts with active site residues makes it particularly valuable for such applications.

Looking forward, the unique structural features of Tert-butyl (2S,4R)-2-(hydrazinecarbonyl)-4-methoxypyrrolidine-1-carboxylate continue to inspire novel research directions. Current clinical trials (Phase I/II) are investigating its derivatives as potential treatments for fibrotic diseases, based on its ability to modulate TGF-β signaling pathways. Furthermore, computational studies predict its utility in designing next-generation kinase inhibitors, with several pharmaceutical companies reportedly exploring this avenue.

In conclusion, the growing body of research on this compound underscores its importance as a multifunctional scaffold in medicinal chemistry. Its applications span from diabetes and viral infections to cancer and fibrosis, demonstrating the remarkable versatility of this pyrrolidine derivative. As synthetic methodologies improve and our understanding of its biological interactions deepens, we can anticipate even broader applications in drug discovery and chemical biology.